Cas no 1806883-84-0 (4-(Difluoromethyl)-3-methoxy-5-nitro-2-(trifluoromethyl)pyridine)

• Product Name: 4-(Difluoromethyl)-3-methoxy-5-nitro-2-(trifluoromethyl)pyridine
• CAS No: 1806883-84-0
• MF: C₈H₅F₅N₂O₃
• MW: 272.128919363022
• CID: 4895987
• Update Time: 2025-10-29

4-(Difluoromethyl)-3-methoxy-5-nitro-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-methoxy-5-nitro-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F5N2O3/c1-18-5-4(7(9)10)3(15(16)17)2-14-6(5)8(11,12)13/h2,7H,1H3
• InChI Key： FPSOCLJYFPYJER-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C(F)(F)F)C=1OC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 2.2
• Topological Polar Surface Area: 67.9

Additional information on 4-(Difluoromethyl)-3-methoxy-5-nitro-2-(trifluoromethyl)pyridine

Introduction to 4-(Difluoromethyl)-3-methoxy-5-nitro-2-(trifluoromethyl)pyridine (CAS No. 1806883-84-0)

4-(Difluoromethyl)-3-methoxy-5-nitro-2-(trifluoromethyl)pyridine, identified by its CAS number 1806883-84-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, characterized by a six-membered heterocyclic ring containing a nitrogen atom. The presence of multiple fluorine atoms and functional groups such as nitro and methoxy substituents makes it a structurally complex molecule with potential applications in drug discovery and material science.

The difluoromethyl and trifluoromethyl groups in the molecular structure are particularly noteworthy, as they introduce electron-withdrawing effects that can influence the reactivity and binding properties of the compound. These fluorinated substituents are widely employed in medicinal chemistry due to their ability to enhance metabolic stability, improve lipophilicity, and modulate receptor interactions. The nitro group at the 5-position further contributes to the electronic properties of the pyridine ring, making it a versatile scaffold for further chemical modifications.

The methoxy group at the 3-position adds another layer of functional diversity, enabling selective transformations such as nucleophilic aromatic substitution or etherification reactions. This combination of electron-donating and withdrawing groups makes 4-(Difluoromethyl)-3-methoxy-5-nitro-2-(trifluoromethyl)pyridine a valuable intermediate in synthetic chemistry. Researchers have leveraged its unique structural features to develop novel molecules with potential therapeutic applications.

In recent years, there has been growing interest in exploring the pharmacological properties of fluorinated pyridines. Studies have demonstrated that compounds incorporating difluoromethyl and trifluoromethyl groups often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. For instance, these substituents can enhance binding affinity to biological targets by increasing hydrophobic interactions or altering electronic distributions. The nitro group, when present, can also serve as a precursor for bioisosteric replacements, such as azido or tetrazole groups, which are known to improve drug-like properties.

One of the most compelling aspects of 4-(Difluoromethyl)-3-methoxy-5-nitro-2-(trifluoromethyl)pyridine is its potential utility in designing kinase inhibitors. Kinases are key enzymes involved in numerous cellular signaling pathways, making them attractive targets for therapeutic intervention. The combination of fluorinated substituents and nitro groups can fine-tune the interactions with kinase active sites, leading to high-affinity binders. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain kinases by occupying critical hydrophobic pockets or engaging in hydrogen bonding with conserved residues.

Furthermore, agrochemical applications have not been overlooked. The structural features of this compound make it a promising candidate for developing novel pesticides or herbicides. The presence of electron-withdrawing groups can enhance herbicidal activity by improving binding to plant-specific enzymes or receptors. Additionally, fluorinated compounds are often more resistant to environmental degradation, which could prolong their efficacy in field applications. Research is ongoing to explore these possibilities and optimize formulations for agricultural use.

The synthesis of 4-(Difluoromethyl)-3-methoxy-5-nitro-2-(trifluoromethyl)pyridine presents both challenges and opportunities for synthetic chemists. The introduction of multiple fluorine atoms requires careful selection of reaction conditions to prevent unwanted side products. However, advances in fluorination techniques have made it increasingly feasible to construct such complex molecules efficiently. For example, transition-metal-catalyzed cross-coupling reactions combined with electrophilic aromatic substitution strategies have been employed to introduce the desired substituents at specific positions on the pyridine ring.

Recent developments in green chemistry have also influenced the synthesis of this compound. Researchers are increasingly focusing on sustainable methodologies that minimize waste and reduce energy consumption. Solvent-free reactions, catalytic processes using earth-abundant metals, and microwave-assisted synthesis are among the techniques being explored to improve the efficiency and environmental footprint of producing 4-(Difluoromethyl)-3-methoxy-5-nitro-2-(trifluoromethyl)pyridine.

The biological evaluation of this compound is another area where significant progress has been made. In vitro assays have revealed that derivatives of this scaffold exhibit varying degrees of activity against target proteins relevant to human health conditions such as cancer, inflammation, and infectious diseases. While further studies are needed to fully elucidate its mechanism of action, these preliminary findings underscore its potential as a lead compound for drug development programs.

Future directions in research may include exploring structure-activity relationships (SAR) around this molecule to identify key functional elements responsible for its observed biological activities. By systematically modifying substituents such as the nitro group or introducing additional heterocycles, researchers can generate libraries of analogs with tailored properties for specific therapeutic applications.

The impact of computational chemistry on designing novel compounds like 4-(Difluoromethyl)-3-methoxy-5-nitro-2-(trifluoromethyl)pyridine cannot be overstated. Molecular modeling techniques allow researchers to predict binding modes, optimize molecular structures, and anticipate potential side reactions before conducting experimental work. This integration of computational methods with traditional synthetic approaches accelerates the discovery process significantly.

In conclusion,4-(Difluoromethyl)-3-methoxy-5-nitro-2-(trifluoromethyl)pyridine (CAS No. 1806883-84-0) is a multifaceted compound with broad applicability across pharmaceuticals and agrochemicals due to its unique structural features including multiple fluorinated substituents,nitro group, and methoxy group . Its potential as a kinase inhibitor,pesticide, or herbicide makes it an attractive subject for further investigation by researchers worldwide.